Cas no 2171718-09-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
• CAS No: 2171718-09-3
• MF: C₂₃H₂₂F₂N₂O₅
• MW: 444.427993297577
• CID: 6286454
• PubChem ID: 165564021
• Update Time: 2025-05-24

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
• EN300-1548395
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
• 2171718-09-3

• Inchi： 1S/C23H22F2N2O5/c24-23(25)11-19(21(29)30)27(13-23)20(28)9-10-26-22(31)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,26,31)(H,29,30)
• InChI Key： DPSGUGPYULSYLD-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1)F

Computed Properties

• Exact Mass: 444.14967813g/mol
• Monoisotopic Mass: 444.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS number 2171718-09-3, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanoyl chain, and a 4,4-difluoropyrrolidine ring. The integration of these functional groups makes it a versatile compound with unique properties that have been explored in recent scientific studies.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its potential role in controlling the reactivity of the amino group during chemical reactions. The propanoyl chain introduces additional flexibility and functionality to the molecule, while the 4,4-difluoropyrrolidine ring contributes to the overall stability and electronic properties of the compound. Recent research has highlighted the importance of such structural features in enhancing the bioavailability and pharmacokinetic profiles of drug candidates.

One of the most intriguing aspects of this compound is its ability to serve as a building block for more complex molecules. By leveraging its functional groups, chemists can design and synthesize derivatives with tailored properties for specific applications. For instance, modifications to the Fmoc group or the propanoyl chain can lead to compounds with improved solubility or enhanced interactions with biological targets. Such versatility has positioned this compound as a valuable tool in medicinal chemistry and materials science.

Recent studies have also explored the use of this compound in advanced materials such as self-healing polymers and stimuli-responsive systems. The incorporation of the Fmoc group and the difluoropyrrolidine ring into polymer backbones has shown promise in creating materials with unprecedented mechanical properties and environmental adaptability. These findings underscore the broader impact of this compound beyond traditional chemical synthesis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and protective group strategies. The use of Fmoc as a protecting group allows for precise control over reaction pathways, ensuring high yields and purity. Researchers have also investigated alternative synthetic routes to optimize production efficiency and reduce costs, making this compound more accessible for large-scale applications.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. Such computational approaches are increasingly being integrated into experimental workflows to accelerate discovery and development processes.

Looking ahead, the potential applications of 1-3-{(9H-fluoren-9-yLMethoxycarbonyl}amino)propanoyl -4,4-difluoropyrrolidine -2-carboxylic acid are vast and varied. From drug delivery systems to advanced materials science, this compound represents a significant advancement in modern organic chemistry. As research continues to uncover new possibilities for its use, it is likely to play an even more prominent role in shaping future innovations across multiple disciplines.